Cas no 1247601-53-1 (2-methoxy-1-3-(methylamino)piperidin-1-ylethan-1-one)

• Product Name: 2-methoxy-1-3-(methylamino)piperidin-1-ylethan-1-one
• CAS No: 1247601-53-1
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD16788792
• CID: 5617705
• PubChem ID: 62534837
• Update Time: 2025-05-19

2-methoxy-1-3-(methylamino)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-[3-(methylamino)piperidin-1-yl]ethan-1-one
• AKOS011825104
• EN300-2922804
• 1247601-53-1
• 2-methoxy-1-3-(methylamino)piperidin-1-ylethan-1-one

• MDL： MFCD16788792
• Inchi： 1S/C9H18N2O2/c1-10-8-4-3-5-11(6-8)9(12)7-13-2/h8,10H,3-7H2,1-2H3
• InChI Key： NIAYEZBAJZTKPX-UHFFFAOYSA-N
• SMILES： O=C(COC)N1CCCC(C1)NC

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-methoxy-1-3-(methylamino)piperidin-1-ylethan-1-one

Recent Advances in the Study of 2-methoxy-1-3-(methylamino)piperidin-1-ylethan-1-one (CAS: 1247601-53-1)

The compound 2-methoxy-1-3-(methylamino)piperidin-1-ylethan-1-one (CAS: 1247601-53-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug development.

One of the key areas of research has been the synthesis and optimization of 2-methoxy-1-3-(methylamino)piperidin-1-ylethan-1-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of the methoxy and methylamino functional groups in enhancing the compound's bioavailability and stability, which are critical for its pharmacokinetic profile.

Pharmacological investigations have revealed that 2-methoxy-1-3-(methylamino)piperidin-1-ylethan-1-one exhibits potent activity as a modulator of sigma-1 receptors, which are implicated in neuroprotection and cognitive enhancement. In vitro and in vivo studies demonstrated its ability to cross the blood-brain barrier efficiently, suggesting its potential for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its affinity for other CNS targets, including dopamine and serotonin receptors, opens avenues for exploring its use in psychiatric disorders.

Recent preclinical trials have further elucidated the safety and efficacy profile of this compound. A 2024 study in Neuropharmacology reported that 2-methoxy-1-3-(methylamino)piperidin-1-ylethan-1-one showed minimal off-target effects and a favorable toxicity profile in animal models, supporting its advancement to clinical trials. These findings are particularly significant given the growing need for novel therapeutics with improved safety margins in CNS drug development.

In conclusion, 2-methoxy-1-3-(methylamino)piperidin-1-ylethan-1-one (CAS: 1247601-53-1) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a potential lead compound for addressing unmet medical needs in neurology and psychiatry. Future research should focus on clinical validation and exploring its therapeutic potential in broader applications.